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Compound of Interest

Compound Name: Lanthanum sulfate

Cat. No.: B162627 Get Quote

This document provides a detailed overview of the molar mass and density of Lanthanum(III)

Sulfate, La₂(SO₄)₃. It is intended for researchers, scientists, and professionals in drug

development who require precise data and methodologies for the characterization of this

inorganic compound. The guide covers the physicochemical properties, experimental protocols

for their determination, and a logical workflow for these analytical procedures.

Physicochemical Data of Lanthanum(III) Sulfate
Lanthanum(III) sulfate is an inorganic compound that can exist in an anhydrous form or as

various hydrates, with the nonahydrate (La₂(SO₄)₃·9H₂O) being the most common.[1] These

quantitative properties are essential for stoichiometric calculations, formulation development,

and quality control.

Property Value Form

Molar Mass 566.00 g/mol Anhydrous (La₂(SO₄)₃)[1][2]

Density 2.82 g/cm³
Nonahydrate (La₂(SO₄)₃·9H₂O)

[1]

Experimental Protocols
Accurate determination of molar mass and density is fundamental in chemical analysis. The

following sections detail standard laboratory protocols for characterizing solid inorganic
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compounds like Lanthanum(III) sulfate.

This method is based on the colligative property that the freezing point of a solvent is lowered

when a solute is dissolved in it. The magnitude of this depression is directly proportional to the

molality of the solute.

I. Materials and Equipment:

Analytical balance (±0.0001 g)

Freezing point depression apparatus (e.g., Beckmann thermometer, temperature probe)

Test tubes and beakers

Volumetric flasks

A suitable solvent with a known freezing point depression constant (Kf), such as distilled

water (Kf = 1.86 °C/m)

Lanthanum(III) sulfate (solute)

II. Procedure:

Solvent Preparation: Accurately weigh a known mass of the solvent (e.g., 15-20 g of distilled

water) into a test tube.

Initial Freezing Point: Immerse the test tube in a cooling bath (e.g., ice-water slurry) and

gently stir with the temperature probe until the solvent begins to freeze. Record the

equilibrium temperature as the freezing point of the pure solvent (Tf, solvent).

Sample Preparation: Accurately weigh a small, known mass of anhydrous Lanthanum(III)

sulfate.

Solution Preparation: Dissolve the weighed Lanthanum(III) sulfate in the previously used

solvent in the test tube. Ensure complete dissolution.

Solution Freezing Point: Determine the freezing point of the solution (Tf, solution) using the

same method as in step 2.
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Calculation:

Calculate the freezing point depression: ΔTf = Tf, solvent - Tf, solution.

Calculate the molality (m) of the solution using the formula: ΔTf = i * Kf * m, where 'i' is the

van 't Hoff factor. For La₂(SO₄)₃, which dissociates into 2 La³⁺ and 3 SO₄²⁻ ions, the

theoretical van 't Hoff factor is 5.

Rearrange the formula to solve for molality: m = ΔTf / (i * Kf).

Calculate the moles of solute: moles = molality * mass of solvent (in kg).

Finally, determine the experimental molar mass: Molar Mass = mass of solute (g) / moles

of solute.

This method, based on Archimedes' principle, determines the volume of a solid by measuring

the volume of a liquid it displaces.[3][4] Density is then calculated as the ratio of mass to

volume.[5]

I. Materials and Equipment:

Analytical balance

Graduated cylinder or pycnometer

An inert liquid of known density in which the solid is insoluble (e.g., ethanol for water-soluble

salts like Lanthanum sulfate[1])

Spatula and weighing paper

II. Procedure:

Mass Measurement: Accurately weigh a sample of Lanthanum(III) sulfate powder using an

analytical balance. Record this mass (m).

Initial Volume Measurement: Add a specific volume of the inert liquid to a graduated cylinder

and record the initial volume (V₁).[5]
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Displacement: Carefully transfer the weighed solid sample into the graduated cylinder,

ensuring no liquid splashes out and the solid is fully submerged.[6]

Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder

(V₂).[5]

Calculation:

Calculate the volume of the displaced liquid, which is equal to the volume of the solid

sample: V = V₂ - V₁.[5]

Calculate the density (ρ) of the solid using the formula: ρ = m / V.

Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the molar mass and density of a solid chemical compound.
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Molar Mass Determination (Freezing Point Depression)

Density Determination (Liquid Displacement)

Start: Characterize
La₂(SO₄)₃ Sample

1. Weigh Solvent

A. Weigh La₂(SO₄)₃ Sample (m)2. Measure Freezing Point
of Pure Solvent (Tf₁)

4. Dissolve Solute in Solvent

3. Weigh La₂(SO₄)₃

5. Measure Freezing Point
of Solution (Tf₂)

6. Calculate Molar Mass
ΔTf = (Tf₁ - Tf₂) = i·Kf·m

End: Physicochemical
Data Obtained

C. Submerge Sample in Liquid

B. Measure Initial Liquid
Volume (V₁)

D. Measure Final Liquid
Volume (V₂)

E. Calculate Density
ρ = m / (V₂ - V₁)

Click to download full resolution via product page

Workflow for determining molar mass and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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